Cas no 82078-98-6 (Heptadecenyl imidazolinium chloride)

• Product Name: Heptadecenyl imidazolinium chloride
• CAS No: 82078-98-6
• MF: C₂₀H₃₉ClN₂
• MW: 342.99006485939
• CID: 987407
• PubChem ID: 90477455
• Update Time: 2025-04-20

Heptadecenyl imidazolinium chloride Chemical and Physical Properties

Names and Identifiers

• Heptadecenyl imidazolinium chloride
• 82078-98-6

• Inchi： 1S/C20H38N2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20;/h16-17H,2-15,18-19H2,1H3,(H,21,22);1H/b17-16+;
• InChI Key： LPSDTHGOUSLJIQ-CMBBICFISA-N
• SMILES： Cl.N1CCN=C1/C=C/CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.2801769g/mol
• Monoisotopic Mass: 342.2801769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4Ų